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Compound of Interest

Compound Name: SAE-14

Cat. No.: B10831564

Initial investigations into "SAE-14 in vivo imaging techniques" have revealed a likely
misinterpretation of the term "SAE-14." Extensive searches have not identified any biological
molecule, cell line, or experimental model designated as "SAE-14" within the context of
biomedical research and in vivo imaging. Instead, the overwhelming majority of references
point to "SAE" as the Society of Automotive Engineers.

The designation "SAE 14" is primarily associated with standards for materials and engineering
components, particularly in the field of hydraulics.[1][2][3][4][5] These standards, such as SAE
J514, define specifications for items like hydraulic tube fittings. The Society of Automotive
Engineers (SAE International) is a professional organization that develops standards for
various mobility industries, including aerospace and ground vehicles.[6][7] Their publications
and research reports focus on advancements in these engineering fields.[6][8]

In contrast, the field of in vivo imaging encompasses a range of sophisticated techniques used
to visualize biological processes within living organisms. These methods are crucial for
preclinical and clinical research, enabling the non-invasive study of anatomy, physiology, and
molecular events. Key in vivo imaging modalities include:

e Magnetic Resonance Imaging (MRI): Provides high-resolution anatomical images and can
be adapted for functional and molecular imaging.[9][10]

o Positron Emission Tomography (PET): A highly sensitive technique for imaging metabolic
processes and molecular targets using radiotracers.[10]
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» Single Photon Emission Computed Tomography (SPECT): Similar to PET, this nuclear
imaging technique provides functional information.[10]

o Computed Tomography (CT): Offers detailed anatomical information using X-rays.[10]

¢ Optical Imaging: Includes bioluminescence and fluorescence imaging, which are widely used
in small animal research to track cells, genes, and molecular interactions.[10]

o Ultrasound: A non-invasive technique that uses sound waves to create images of organs and
tissues.[10]

Given the clear and consistent definition of "SAE 14" in an engineering context and the
absence of any corresponding entity in the life sciences literature, it is highly probable that the
query "SAE-14 in vivo imaging techniques"” is based on a misunderstanding.

Clarification Required:

To proceed with a relevant and accurate response, we kindly request the user to provide
clarification on the term "SAE-14." It is possible that:

e "SAE-14"is an internal project name or a different abbreviation.

e There may be a typographical error in the original query.

Once the correct designation for the biological target of interest is provided, a comprehensive
set of Application Notes and Protocols for relevant in vivo imaging techniques can be
developed. This would include detailed experimental methodologies, structured data tables,
and visualizations of pertinent biological pathways and experimental workflows as originally
requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unraveling "SAE-14": A Case of Mistaken Identity in In
Vivo Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831564+#sae-14-in-vivo-imaging-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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